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hydrochloride

Cat. No.: B1429886 Get Quote

Abstract: (R)-3-Methoxypiperidine hydrochloride is a chiral piperidine derivative increasingly

utilized as a key building block in medicinal chemistry and pharmaceutical development. Its

defined stereochemistry and versatile reactivity make it an important intermediate for

synthesizing complex molecular architectures. This guide provides an in-depth analysis of the

essential physicochemical properties of (R)-3-Methoxypiperidine hydrochloride, offering

researchers, chemists, and formulation scientists a comprehensive resource for its

characterization, handling, and application. The document outlines core physical data, details

standard analytical protocols for identity and purity verification, and summarizes critical safety

information.

Section 1: Chemical Identity and Structural
Elucidation
(R)-3-Methoxypiperidine hydrochloride is the salt form of the parent compound, (R)-3-

Methoxypiperidine. The formation of a hydrochloride salt is a common strategy in

pharmaceutical chemistry to improve the stability, crystallinity, and aqueous solubility of basic

compounds like piperidines, which facilitates easier handling and formulation.[1] The molecule

possesses a single stereocenter at the C3 position of the piperidine ring, making it a valuable

chiral intermediate in asymmetric synthesis.
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Below is a summary of its key chemical identifiers.

Table 1: Chemical Identifiers for (R)-3-Methoxypiperidine Hydrochloride

Identifier Value

Chemical Name (R)-3-Methoxypiperidine hydrochloride

Synonyms (3R)-3-Methoxypiperidine hydrochloride

CAS Number 688809-95-2

Molecular Formula C₆H₁₄ClNO

Molecular Weight 151.64 g/mol [2]

Parent Compound (Free Base) (R)-3-Methoxypiperidine

Parent CAS 651341-54-7[3]

Parent Molecular Formula C₆H₁₃NO[3]

| Parent Molecular Weight | 115.17 g/mol [3][4] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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